Cas no 2171223-41-7 (5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid)

5-(1s,3s)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid is a specialized chemical compound featuring a cyclobutane core functionalized with an Fmoc-protected amino group and a pyridine-2-carboxylic acid moiety. Its rigid cyclobutane structure enhances conformational stability, making it valuable in peptide and medicinal chemistry applications. The Fmoc group allows for selective deprotection under mild conditions, facilitating controlled synthesis of complex molecules. The pyridine-2-carboxylic acid component offers additional coordination or hydrogen-bonding capabilities, useful in ligand design or supramolecular chemistry. This compound is particularly suited for researchers developing constrained peptidomimetics or bioactive scaffolds requiring precise stereochemical control. Its synthetic versatility and structural features make it a useful intermediate in targeted drug discovery and materials science.
5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid structure
2171223-41-7 structure
Product Name:5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid
CAS No:2171223-41-7
MF:C26H23N3O5
MW:457.477926492691
CID:6385745
PubChem ID:165586692
Update Time:2025-05-26

5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid
    • EN300-1532114
    • 5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
    • 2171243-23-3
    • 5-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
    • 2172270-66-3
    • 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
    • EN300-1531948
    • EN300-1532446
    • 2171223-41-7
    • Inchi: 1S/C26H23N3O5/c30-24(28-16-9-10-23(25(31)32)27-13-16)15-11-17(12-15)29-26(33)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,15,17,22H,11-12,14H2,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: URGPOTBJYXJBIS-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=NC(C(=O)O)=CC=2)=O)C1)=O

Computed Properties

  • Exact Mass: 457.16377084g/mol
  • Monoisotopic Mass: 457.16377084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 118Ų

5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1532114-0.05g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
0.05g
$2829.0 2023-07-10
Enamine
EN300-1532114-0.1g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
0.1g
$2963.0 2023-07-10
Enamine
EN300-1532114-0.25g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
0.25g
$3099.0 2023-07-10
Enamine
EN300-1532114-0.5g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
0.5g
$3233.0 2023-07-10
Enamine
EN300-1532114-1.0g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
1.0g
$3368.0 2023-07-10
Enamine
EN300-1532114-2.5g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
2.5g
$6602.0 2023-07-10
Enamine
EN300-1532114-5.0g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
5.0g
$9769.0 2023-07-10
Enamine
EN300-1532114-10.0g
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
10.0g
$14487.0 2023-07-10
Enamine
EN300-1532114-50mg
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
50mg
$2829.0 2023-09-26
Enamine
EN300-1532114-100mg
5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]pyridine-2-carboxylic acid
2171223-41-7
100mg
$2963.0 2023-09-26

Additional information on 5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid

5-(1S,3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic Acid (CAS No. 2171223-41-7): An Overview

5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid (CAS No. 2171223-41-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in peptide synthesis and drug development.

The Fmoc group in the compound serves as a versatile protecting group, allowing for precise control over the reactivity and selectivity of the amino group during chemical synthesis. This is particularly important in the context of peptide synthesis, where the sequential addition of amino acids requires careful management of reactive functionalities to avoid unwanted side reactions. The cyclobutane ring, on the other hand, imparts conformational rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific protein-protein interactions (PPIs) involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that the compound effectively inhibited the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease, suggesting its potential as a lead candidate for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid as a scaffold for designing inhibitors of kinases, which are enzymes involved in cellular signaling pathways and are often dysregulated in cancer. The results showed that derivatives of this compound exhibited potent inhibitory activity against several kinases, including AKT and ERK, which are known to play crucial roles in tumor growth and metastasis.

The structural complexity of 5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid also makes it an attractive candidate for structure-based drug design (SBDD). Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and affinities of this compound with its target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity and have guided the rational design of more potent and selective analogs.

In addition to its therapeutic potential, 5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid has also been studied for its use as a fluorescent probe in cellular imaging applications. The presence of the fluorene moiety confers strong fluorescence properties to the molecule, making it suitable for real-time monitoring of cellular processes such as protein trafficking and receptor activation. This dual functionality—therapeutic agent and imaging probe—makes it a versatile tool in both basic research and clinical settings.

The synthesis of 5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid involves several steps, including the protection of functional groups, ring formation, and final deprotection. A typical synthetic route starts with the preparation of an Fmoc-protected amino acid derivative, followed by cyclization to form the cyclobutane ring. The final step involves coupling with a pyridine carboxylic acid moiety to yield the target compound. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, facilitating its broader application in research and development.

In conclusion, 5-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidopyridine-2-carboxylic acid (CAS No. 2171223-41-7) is a multifaceted molecule with significant potential in medicinal chemistry. Its unique structural features and versatile properties make it an attractive candidate for various therapeutic applications, from neurodegenerative diseases to cancer. Ongoing research continues to uncover new aspects of its biological activity and pharmacological profile, paving the way for innovative drug discovery and development.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.